Cas no 942069-51-4 (5-Bromo-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 5-Bromo-2-fluorophenylboronic acid, pinacol ester
• CAS No: 942069-51-4
• MF: C₁₂H₁₅BBrFO₂
• MW: 300.959706544876
• MDL: MFCD09260441
• CID: 839808
• PubChem ID: 44717611
• Update Time: 2025-10-28

5-Bromo-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-FLUOROPHENYLBORONIC ACID, PINACOL ESTER
• 2-(5-bromo-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-Bromo-2-fluorobenzeneboronic acid pinacol ester
• PC6981
• AT16155
• AKOS017553339
• AB49972
• MFCD09260441
• BS-24509
• 942069-51-4
• CS-0174884
• A859530
• DTXSID50660259
• EN300-333687
• Z1342251069
• 5-BROMO-2-FLUOROPHENYLBORONIC ACID PINACOL ESTER
• 2-(5-Bromo-2-fluoro-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-Bromo-2-fluorophenylboronic acid, pinacol ester

• MDL： MFCD09260441
• Inchi： 1S/C12H15BBrFO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(14)5-6-10(9)15/h5-7H,1-4H3
• InChI Key： PTGJNHQCYVUKPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 300.03300
• Monoisotopic Mass: 300.03325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.88740

5-Bromo-2-fluorophenylboronic acid, pinacol ester Security Information

• Hazardous Material Identification：

Additional information on 5-Bromo-2-fluorophenylboronic acid, pinacol ester

5-Bromo-2-fluorophenylboronic acid, pinacol ester (CAS No. 942069-51-4)

The compound 5-Bromo-2-fluorophenylboronic acid, pinacol ester (CAS No. 942069-51-4) is a highly specialized intermediate used in organic synthesis, particularly in the field of medicinal chemistry and materials science. This compound is a boronic acid derivative, which has gained significant attention due to its role in cross-coupling reactions, such as the Suzuki-Miyaura coupling. The pinacol ester form of this compound enhances its stability and reactivity, making it a valuable tool in the construction of complex aromatic systems.

Recent advancements in organoboron chemistry have highlighted the importance of 5-Bromo-2-fluorophenylboronic acid, pinacol ester in the synthesis of biologically active molecules. Researchers have utilized this compound to construct heterocyclic frameworks with potential applications in drug discovery. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors and other bioactive agents, underscoring its versatility in medicinal chemistry.

The structure of 5-Bromo-2-fluorophenylboronic acid, pinacol ester consists of a bromine atom at the 5-position and a fluorine atom at the 2-position on the phenyl ring. This substitution pattern imparts unique electronic properties to the molecule, which are critical for its reactivity in cross-coupling reactions. The presence of both bromine and fluorine atoms also makes this compound an excellent candidate for exploring regioselectivity and stereoselectivity in organic transformations.

From a synthetic perspective, the preparation of 5-Bromo-2-fluorophenylboronic acid, pinacol ester involves multi-step processes that require precise control over reaction conditions. Recent methodologies have focused on improving the efficiency and scalability of these syntheses, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates and enhance yields.

In terms of applications, 5-Bromo-2-fluorophenylboronic acid, pinacol ester has been extensively used as a building block in the construction of biaryl compounds. These compounds are integral to various fields, including electronics (e.g., OLED materials) and pharmaceuticals (e.g., anticancer agents). The ability to precisely control the substitution pattern on the aromatic ring has made this compound indispensable in modern organic synthesis.

Moreover, the integration of 5-Bromo-2-fluorophenylboronic acid, pinacol ester into larger molecular frameworks has been facilitated by advancements in transition metal catalysis. The use of palladium catalysts has enabled efficient coupling reactions under mild conditions, further expanding its utility in both academic and industrial settings.

Looking ahead, ongoing research continues to explore new applications for 5-Bromo-2-fluorophenylboronic acid, pinacol ester. Its role as a precursor for functionalized aromatic systems is expected to grow as chemists develop novel strategies for constructing complex molecules with tailored properties. Additionally, efforts are being made to optimize its synthesis for large-scale production, ensuring its availability for diverse research and commercial applications.